Cas no 74351-60-3 (1-Piperazineethanol,4-(7-chloro-4- quinolinyl)-R-[[4-(7-chloro-4-quinolinyl)-1- piperazinyl]methyl]-,phosphate (1:4) (salt))

1-Piperazineethanol,4-(7-chloro-4- quinolinyl)-R-[[4-(7-chloro-4-quinolinyl)-1- piperazinyl]methyl]-,phosphate (1:4) (salt) structure
74351-60-3 structure
Product Name:1-Piperazineethanol,4-(7-chloro-4- quinolinyl)-R-[[4-(7-chloro-4-quinolinyl)-1- piperazinyl]methyl]-,phosphate (1:4) (salt)
CAS No:74351-60-3
MF:C29H32Cl2N6O17P4
MW:931.395428657532
CID:563142
PubChem ID:156815
Update Time:2025-04-19

1-Piperazineethanol,4-(7-chloro-4- quinolinyl)-R-[[4-(7-chloro-4-quinolinyl)-1- piperazinyl]methyl]-,phosphate (1:4) (salt) Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazineethanol,4-(7-chloro-4- quinolinyl)-R-[[4-(7-chloro-4-quinolinyl)-1- piperazinyl]methyl]-,phosphate (1:4) (salt)
    • 1,3-bis[4-(7-chloroquinolin-4-yl)piperazin-1-yl]propan-2-ol,tetraphosphate
    • hydroxypiperaquine
    • 1-Piperazineethanol, 4-(7-chloro-4-quinolinyl)-alpha-((4-(7-chloro-4-quinolinyl)-1-piperazinyl)methyl)-, phosphate (1:4) salt
    • DTXSID20225359
    • 74351-60-3
    • Hydroxypiperaquine phosphate
    • 1,3-bis[4-(7-chloroquinolin-4-yl)piperazin-1-yl]propan-2-ol;tetraphosphate
    • Inchi: 1S/C29H32Cl2N6O.4H3O4P/c30-21-1-3-24-26(17-21)32-7-5-28(24)36-13-9-34(10-14-36)19-23(38)20-35-11-15-37(16-12-35)29-6-8-33-27-18-22(31)2-4-25(27)29;4*1-5(2,3)4/h1-8,17-18,23,38H,9-16,19-20H2;4*(H3,1,2,3,4)/p-12
    • InChI Key: PQLUETJCGCJOAC-UHFFFAOYSA-B
    • SMILES: ClC1C=CC2C(C=1)=NC=CC=2N1CCN(CC1)CC(CN1CCN(C2C=CN=C3C=C(C=CC=23)Cl)CC1)O.P(=O)([O-])([O-])[O-].P(=O)([O-])([O-])[O-].P(=O)([O-])([O-])[O-].P(=O)([O-])([O-])[O-]

Computed Properties

  • Exact Mass: 930.015
  • Monoisotopic Mass: 930.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 23
  • Heavy Atom Count: 58
  • Rotatable Bond Count: 6
  • Complexity: 725
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -12
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 404Ų

Experimental Properties

  • Boiling Point: 740.9°C at 760 mmHg
  • Flash Point: 401.9°C
  • PSA: 443.21000
  • LogP: 5.94470
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